Cas no 1797902-50-1 ((3-Chlorophenyl)[hexahydro-3-(4-methoxyphenyl)-1H-azepin-1-yl]methanone)

• Product Name: (3-Chlorophenyl)[hexahydro-3-(4-methoxyphenyl)-1H-azepin-1-yl]methanone
• CAS No: 1797902-50-1
• MF: C₂₀H₂₂ClNO₂
• MW: 343.847184658051
• CID: 5373289
• Update Time: 2025-07-23

(3-Chlorophenyl)[hexahydro-3-(4-methoxyphenyl)-1H-azepin-1-yl]methanone Chemical and Physical Properties

Names and Identifiers

• (3-Chlorophenyl)[hexahydro-3-(4-methoxyphenyl)-1H-azepin-1-yl]methanone

• Inchi： 1S/C20H22ClNO2/c1-24-19-10-8-15(9-11-19)17-5-2-3-12-22(14-17)20(23)16-6-4-7-18(21)13-16/h4,6-11,13,17H,2-3,5,12,14H2,1H3
• InChI Key： PBXAKSXNCFYJQP-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(Cl)=C1)(N1CCCCC(C2=CC=C(OC)C=C2)C1)=O

Experimental Properties

• Density: 1.175±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 508.2±50.0 °C(Predicted)
• pka: -2.25±0.40(Predicted)

Additional information on (3-Chlorophenyl)[hexahydro-3-(4-methoxyphenyl)-1H-azepin-1-yl]methanone

Introduction to (3-Chlorophenyl)[hexahydro-3-(4-methoxyphenyl)-1H-azepin-1-yl]methanone (CAS No. 1797902-50-1)

(3-Chlorophenyl)[hexahydro-3-(4-methoxyphenyl)-1H-azepin-1-yl]methanone is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 1797902-50-1, belongs to a class of molecules that exhibit promising characteristics for further development in medicinal chemistry. Its molecular structure incorporates a combination of aromatic and heterocyclic rings, which are often associated with enhanced binding affinity and selectivity in drug design.

The compound's structure consists of a benzene ring substituted with a chlorine atom at the 3-position, linked to a hexahydroazepine ring system that is further substituted with a 4-methoxyphenyl group. This arrangement creates a complex three-dimensional framework, which is thought to contribute to its potential interactions with biological targets. The presence of both electron-donating and electron-withdrawing groups in its structure suggests that it may exhibit a range of pharmacological effects, making it a valuable candidate for further investigation.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurotransmitter systems, particularly those involved in central nervous system (CNS) disorders. The structural features of (3-Chlorophenyl)[hexahydro-3-(4-methoxyphenyl)-1H-azepin-1-yl]methanone suggest that it may interact with various receptors and enzymes, potentially making it useful in the treatment of conditions such as depression, anxiety, and neurodegenerative diseases. Preliminary studies have indicated that this compound may possess properties similar to those of known psychotropic agents, although further research is needed to fully elucidate its mechanism of action.

One of the most compelling aspects of this compound is its potential for customization through structural modifications. The flexibility of the hexahydroazepine ring allows for the introduction of various substituents at different positions, which can be tailored to optimize binding affinity and selectivity. This characteristic makes (3-Chlorophenyl)[hexahydro-3-(4-methoxyphenyl)-1H-azepin-1-yl]methanone an attractive scaffold for medicinal chemists seeking to develop new therapeutic agents. By strategically modifying its structure, researchers can fine-tune its pharmacological profile to target specific disease pathways more effectively.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the hexahydroazepine core, which is then functionalized with the appropriate substituents. The introduction of the 3-chlorophenyl and 4-methoxyphenyl groups requires precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to achieve the desired molecular architecture.

Efforts have been made to explore the pharmacological potential of derivatives related to (3-Chlorophenyl)[hexahydro-3-(4-methoxyphenyl)-1H-azepin-1-yl]methanone. Researchers have synthesized various analogs and evaluated their biological activity using in vitro and in vivo models. Some studies have shown that certain derivatives exhibit significant effects on neurotransmitter receptors, including serotonin and dopamine receptors, which are implicated in mood regulation and cognitive function. These findings support the hypothesis that this class of compounds may have therapeutic applications in mental health disorders.

The computational modeling of (3-Chlorophenyl)[hexahydro-3-(4-methoxyphenyl)-1H-azepin-1-yl]methanone has provided valuable insights into its interactions with biological targets. Molecular docking studies have been used to predict how this compound might bind to specific receptors, helping researchers understand its potential pharmacological effects. These simulations have identified key regions within the molecule that are critical for receptor binding, providing a basis for further structural optimization. By leveraging computational tools alongside experimental data, scientists can accelerate the discovery process and identify promising candidates for drug development more efficiently.

The future direction of research on this compound will likely focus on expanding its chemical diversity through library synthesis and high-throughput screening techniques. By generating large libraries of related compounds, researchers can systematically explore their biological activities and identify novel lead structures for drug development. Additionally, advances in biocatalysis and green chemistry may offer sustainable alternatives for synthesizing complex molecules like (3-Chlorophenyl)[hexahydro-3-(4-methoxyphenyl)-1H-azepin-1-yl]methanone, reducing environmental impact while maintaining high efficiency.

In conclusion, (3-Chlorophenyl)[hexahydro-3-(4-methoxyphenyl)-1H-azepin-1-yl]methanone (CAS No. 1797902-50-1) represents a promising area of investigation in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new insights into its pharmacology and synthesis, this compound holds significant promise for addressing unmet medical needs in various therapeutic areas.